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Compound of Interest

Compound Name:
Diethyl (thiophen-2-

ylmethyl)phosphonate

Cat. No.: B1334679 Get Quote

Essential Safety and Handling Guide for Diethyl
(thiophen-2-ylmethyl)phosphonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Diethyl (thiophen-2-ylmethyl)phosphonate (CAS No: 2026-42-8). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for Diethyl (thiophen-2-ylmethyl)phosphonate is

presented below.
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Property Value

Molecular Formula C₉H₁₅O₃PS[1]

Molecular Weight 234.25 g/mol [1]

Appearance Colorless to slightly yellow clear liquid[1]

Purity ≥ 98% (GC)[1]

Density 1.18 g/cm³[1]

Boiling Point 325 °C[1]

Refractive Index n20D 1.52[1]

Storage Temperature 2 - 8 °C[1]

Hazard Identification and Precautionary Statements
This chemical is considered hazardous. The following are the primary hazard and

precautionary statements:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Operational Plan: Safe Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemimpex.com/products/44314
https://www.chemicalbook.com/msds/diethyl-ethylthiomethyl-phosphonate.pdf
https://www.chemicalbook.com/msds/diethyl-ethylthiomethyl-phosphonate.pdf
https://www.chemicalbook.com/msds/diethyl-ethylthiomethyl-phosphonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strict adherence to the following step-by-step procedures is mandatory when handling Diethyl
(thiophen-2-ylmethyl)phosphonate.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[3] A certified chemical

fume hood is required for all operations that may generate vapors, mists, or aerosols.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times to prevent skin and eye contact.[3] Inappropriate

PPE use is a major factor in exposure to organophosphates.[6]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[7]

Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8] Inspect gloves for

any signs of degradation or puncture before each use.

Lab Coat: A flame-resistant lab coat or chemical-resistant apron must be worn.[3][8]

Clothing: Wear long pants and closed-toe shoes.[9]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

respirator with an appropriate organic vapor cartridge should be used.[3][10]

Handling and Storage
General Handling: Avoid all personal contact, including inhalation.[11] Do not eat, drink, or

smoke in the laboratory.[12] Wash hands thoroughly after handling, even if gloves were

worn.[9]
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Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[3] Keep the container tightly closed and store in its original, clearly labeled

container.[3] Store away from incompatible materials such as strong oxidizing agents.[5] The

recommended storage temperature is between 2 - 8 °C.[1]

Disposal Plan: Waste Management and Spill
Response
Proper disposal is crucial to prevent environmental contamination and health risks.[3]

Waste Disposal
Regulations: All chemical waste must be handled in accordance with local, state, and federal

regulations.[11]

Procedure:

Collect all waste containing Diethyl (thiophen-2-ylmethyl)phosphonate in a designated,

properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Arrange for disposal through a licensed hazardous waste contractor.[8] Do not pour down

the drain or dispose of in regular trash.[3]

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[12]

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, contain the spill using an inert absorbent material such as

sand, vermiculite, or clay.[3][4]

Cleanup:
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Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools.

Place the contaminated material into a sealed, labeled container for hazardous waste

disposal.[8]

Decontamination: Thoroughly clean the affected area.[3]

Major Spills: For large spills, evacuate the area and contact your institution's EHS office or

emergency response team immediately.[8][11]

Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of Diethyl
(thiophen-2-ylmethyl)phosphonate.
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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